Cas no 151097-45-9 (ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3- carboxylate)

• Product Name: ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3- carboxylate
• CAS No: 151097-45-9
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 889832
• Update Time: 2026-04-29

ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3- carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3- carboxylate
• ETHYL 5-PYRIDIN-4-YL-1,2,4-OXADIAZOLE-3-CARBOXYLATE
• 5-(Pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid ethyl ester

• Inchi： InChI=1S/C10H9N3O3/c1-2-15-10(14)8-12-9(16-13-8)7-3-5-11-6-4-7/h3-6H,2H2,1H3
• InChI Key： QJDVSIVYIQDFJT-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=NOC(=N1)C2=CC=NC=C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3- carboxylate

Recent Advances in the Study of Ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate (CAS: 151097-45-9)

The compound ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate (CAS: 151097-45-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

Recent studies have highlighted the versatility of ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate as a scaffold for the development of novel bioactive molecules. The compound's 1,2,4-oxadiazole core, combined with the pyridine moiety, offers a promising platform for the design of inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the synthesis of potent kinase inhibitors, showcasing its potential in oncology research.

In addition to its role in kinase inhibition, ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate has been investigated for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.

Another area of interest is the compound's application in neurodegenerative disease research. A 2022 study in ACS Chemical Neuroscience explored its neuroprotective effects in models of Alzheimer's disease. The researchers found that derivatives of ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate could reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, highlighting its potential as a therapeutic agent for neurodegenerative disorders.

The synthesis and optimization of ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate have also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes. For example, a 2023 study in Organic Process Research & Development described a microwave-assisted synthesis method that significantly reduces reaction times and improves yields, making the compound more accessible for large-scale applications.

In conclusion, ethyl 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylate (CAS: 151097-45-9) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Its diverse biological activities, combined with advances in synthetic methodologies, position it as a valuable tool for medicinal chemists and drug discovery researchers. Future studies should focus on further elucidating its mechanism of action and exploring its potential in clinical applications.